Andrastin A
Andrastin A
Andrastin A is a natural product found in Penicillium with data available.
Brand Name:
Vulcanchem
CAS No.:
174232-42-9
VCID:
VC21241096
InChI:
InChI=1S/C28H38O7/c1-15-13-19-25(6,28(23(33)34-8)22(32)16(2)21(31)26(15,28)7)11-9-18-24(4,5)20(35-17(3)30)10-12-27(18,19)14-29/h13-14,16,18-20H,9-12H2,1-8H3/t16?,18-,19-,20+,25+,26+,27+,28-/m1/s1
SMILES:
CC1C(=O)C2(C(=CC3C(C2(C1=O)C(=O)OC)(CCC4C3(CCC(C4(C)C)OC(=O)C)C=O)C)C)C
Molecular Formula:
C28H38O7
Molecular Weight:
486.6 g/mol
Andrastin A
CAS No.: 174232-42-9
Cat. No.: VC21241096
Molecular Formula: C28H38O7
Molecular Weight: 486.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Andrastin A is a natural product found in Penicillium with data available. |
|---|---|
| CAS No. | 174232-42-9 |
| Molecular Formula | C28H38O7 |
| Molecular Weight | 486.6 g/mol |
| IUPAC Name | methyl (3S,5R,8S,9R,10S,13R,14R)-3-acetyloxy-10-formyl-4,4,8,12,13,16-hexamethyl-15,17-dioxo-2,3,5,6,7,9-hexahydro-1H-cyclopenta[a]phenanthrene-14-carboxylate |
| Standard InChI | InChI=1S/C28H38O7/c1-15-13-19-25(6,28(23(33)34-8)22(32)16(2)21(31)26(15,28)7)11-9-18-24(4,5)20(35-17(3)30)10-12-27(18,19)14-29/h13-14,16,18-20H,9-12H2,1-8H3/t16?,18-,19-,20+,25+,26+,27+,28-/m1/s1 |
| Standard InChI Key | GRBXNADBNJGZRK-GJEDHNSHSA-N |
| Isomeric SMILES | CC1C(=O)[C@@]2(C(=C[C@@H]3[C@@]([C@@]2(C1=O)C(=O)OC)(CC[C@H]4[C@]3(CC[C@@H](C4(C)C)OC(=O)C)C=O)C)C)C |
| SMILES | CC1C(=O)C2(C(=CC3C(C2(C1=O)C(=O)OC)(CCC4C3(CCC(C4(C)C)OC(=O)C)C=O)C)C)C |
| Canonical SMILES | CC1C(=O)C2(C(=CC3C(C2(C1=O)C(=O)OC)(CCC4C3(CCC(C4(C)C)OC(=O)C)C=O)C)C)C |
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